Grossamide

• CAS No.: 80510-06-1
• Product Name: Grossamide
• Molecular Formula: C36H36N2O8
• Molecular Weight: 624.7 g/mol
• IUPAC Name: 2-(4-hydroxy-3-methoxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]-5-[(E)-3-[2-(4-hydroxyphenyl)ethylamino]-3-oxoprop-1-enyl]-7-methoxy-2,3-dihydro-1-benzofuran-3-carboxamide
• Standard InChI: InChI=1S/C36H36N2O8/c1-44-30-21-25(8-13-29(30)41)34-33(36(43)38-18-16-23-5-11-27(40)12-6-23)28-19-24(20-31(45-2)35(28)46-34)7-14-32(42)37-17-15-22-3-9-26(39)10-4-22/h3-14,19-21,33-34,39-41H,15-18H2,1-2H3,(H,37,42)(H,38,43)/b14-7+
• Standard InChIKey: DROXVBRNXCRUHP-VGOFMYFVSA-N
• Isomeric SMILES: COC1=CC(=CC2=C1OC(C2C(=O)NCCC3=CC=C(C=C3)O)C4=CC(=C(C=C4)O)OC)/C=C/C(=O)NCCC5=CC=C(C=C5)O
• SMILES: COC1=CC(=CC2=C1OC(C2C(=O)NCCC3=CC=C(C=C3)O)C4=CC(=C(C=C4)O)OC)C=CC(=O)NCCC5=CC=C(C=C5)O
• Canonical SMILES: COC1=CC(=CC2=C1OC(C2C(=O)NCCC3=CC=C(C=C3)O)C4=CC(=C(C=C4)O)OC)C=CC(=O)NCCC5=CC=C(C=C5)O
• Appearance: Powder
• Melting Point: 174-175°C
• Physical Description: Solid
• Description: Grossamide, also known as tribulusamide a or (+-)-grossamide, belongs to the class of organic compounds known as 2-arylbenzofuran flavonoids. These are phenylpropanoids containing the 2-phenylbenzofuran moiety. Grossamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, grossamide is primarily located in the membrane (predicted from logP). Outside of the human body, grossamide can be found in a number of food items such as pepper (c. annuum), green bell pepper, herbs and spices, and red bell pepper. This makes grossamide a potential biomarker for the consumption of these food products.
• Synonyms: tribulusamide A; tribulusamide-A
• PubChem Compound: 5322012
• Last Modified: Dec 23 2021